Cas no 22132-62-3 (4-Chloro-2-(chloromethyl)phenyl carbonochloridate)

4-Chloro-2-(chloromethyl)phenyl carbonochloridate structure
22132-62-3 structure
Product Name:4-Chloro-2-(chloromethyl)phenyl carbonochloridate
CAS No:22132-62-3
MF:C8H5Cl3O2
MW:239.48309969902
CID:2836356
PubChem ID:21397592
Update Time:2025-04-21

4-Chloro-2-(chloromethyl)phenyl carbonochloridate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL11715207
    • 4-Chloro-2-(chloromethyl)phenyl carbonochloridate
    • DTXCID60563803
    • DTXSID50613048
    • 22132-62-3
    • Inchi: 1S/C8H5Cl3O2/c9-4-5-3-6(10)1-2-7(5)13-8(11)12/h1-3H,4H2
    • InChI Key: NFZIXCDHYSWJBY-UHFFFAOYSA-N
    • SMILES: ClCC1C=C(C=CC=1OC(=O)Cl)Cl

Computed Properties

  • Exact Mass: 237.935512Da
  • Monoisotopic Mass: 237.935512Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3Ų

4-Chloro-2-(chloromethyl)phenyl carbonochloridate Related Literature

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